2,6-difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
Description
2,6-Difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a heterocyclic compound featuring a benzamide core substituted with 2,6-difluoro groups, linked to a thieno[3,4-c]pyrazole scaffold bearing a 4-nitrophenyl substituent. The structural complexity of this molecule arises from the fusion of a thiophene ring with a pyrazole moiety, creating a rigid bicyclic system.
Properties
IUPAC Name |
2,6-difluoro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F2N4O3S/c19-13-2-1-3-14(20)16(13)18(25)21-17-12-8-28-9-15(12)22-23(17)10-4-6-11(7-5-10)24(26)27/h1-7H,8-9H2,(H,21,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKBFTXAEQNBDHF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=C(C=CC=C4F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F2N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2,6-Difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound has a molecular formula of and a molecular weight of 434.4 g/mol. Its IUPAC name is 2,6-difluoro-N-[2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl]benzamide. The structure features fluorine and nitro groups, which are known to influence biological activity by modulating the compound's interaction with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 434.4 g/mol |
| IUPAC Name | 2,6-difluoro-N-[2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl]benzamide |
The biological activity of 2,6-difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is primarily attributed to its ability to interact with specific enzymes and receptors. The compound may act as an enzyme inhibitor or receptor ligand, leading to various biological effects such as anti-inflammatory and anticancer activities.
- Enzyme Inhibition : Studies have indicated that pyrazole derivatives can inhibit key enzymes involved in cancer progression and inflammation. For instance, compounds similar to 2,6-difluoro-N-(...)-benzamide have shown inhibitory effects on BRAF(V600E) and Aurora-A kinase, which are critical in tumorigenesis .
- Receptor Interaction : The compound may also bind to specific receptors involved in cellular signaling pathways. This binding can alter receptor activity and downstream signaling cascades that contribute to the therapeutic effects observed in various disease models.
Antitumor Activity
Research indicates that pyrazole derivatives exhibit significant antitumor properties. For example:
- BRAF Inhibition : A series of studies have shown that pyrazole derivatives can effectively inhibit BRAF(V600E), a mutation commonly associated with melanoma . This suggests that 2,6-difluoro-N-(...)-benzamide may possess similar capabilities.
Anti-inflammatory Effects
In addition to antitumor properties, the compound has been evaluated for its anti-inflammatory potential:
- Nitric Oxide Production : Compounds with similar structures have demonstrated the ability to inhibit lipopolysaccharide (LPS)-induced production of nitric oxide (NO), a marker of inflammation . This suggests potential therapeutic applications in inflammatory diseases.
Case Studies
- Anticancer Studies : A study investigating the structure-activity relationship (SAR) of pyrazole derivatives found that modifications at specific positions significantly enhanced anticancer activity against various cell lines . The incorporation of nitro and fluorine groups was particularly noted for improving potency.
- Inflammation Models : In vitro models assessing the anti-inflammatory effects showed that compounds like 2,6-difluoro-N-(...)-benzamide could reduce pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cultures exposed to inflammatory stimuli .
Comparison with Similar Compounds
Structural Comparison with Analogous Compounds
The following table compares the target compound with structurally related benzamide-thienopyrazole derivatives:
Key Observations :
- Benzamide Modifications : The target compound’s 2,6-difluoro substitution contrasts with the 2-methyl and 2-trifluoromethyl groups in analogs. Fluorine atoms enhance electronegativity and metabolic stability, while methyl/trifluoromethyl groups increase hydrophobicity.
- Molecular Weight : The target compound has a higher molecular weight (413.39 g/mol) due to the nitro group, which may influence solubility and bioavailability.
Implications of Structural Variations
- Lipophilicity : The trifluoromethyl group in increases lipophilicity (logP ~3.5 estimated), whereas the target’s nitro group may balance hydrophilicity and hydrophobicity.
Preparation Methods
Retrosynthetic Analysis and Strategic Bond Disconnections
The target molecule’s structure comprises three key components:
- A 2,6-difluorobenzoyl group.
- A 4-nitrophenyl-substituted thieno[3,4-c]pyrazole core.
- An amide linkage connecting the aromatic systems.
Retrosynthetically, the molecule can be dissected into:
- 2-(4-Nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-amine as the amine precursor.
- 2,6-Difluorobenzoyl chloride as the acylating agent.
This disconnection aligns with established benzamide synthesis protocols, where acyl chlorides react with amines under mild basic conditions.
Synthesis of the Thieno[3,4-c]Pyrazole Core
Cyclocondensation of Thiophene Derivatives
The thieno[3,4-c]pyrazole scaffold is constructed via a [3+2] cycloaddition between a thiophene bearing an α,β-unsaturated carbonyl and hydrazine derivatives. For example:
- 3-Amino-4-cyanothiophene is treated with 4-nitrophenylhydrazine in acetic acid at reflux, inducing cyclization to form 2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-amine .
- Alternative routes employ Lawesson’s reagent to convert carbonyl groups into thioketones, followed by hydrazine cyclization.
Key Reaction Conditions:
Functionalization of the Pyrazole Nitrogen
The 4-nitrophenyl group is introduced via nucleophilic aromatic substitution (SNAr) or Ullmann coupling:
- 2-Bromo-4,6-dihydrothieno[3,4-c]pyrazole reacts with 4-nitrophenylboronic acid under Suzuki–Miyaura conditions (Pd(PPh3)4, Na2CO3, DME/H2O).
- Direct substitution using 4-nitroaniline in the presence of CuI and K2CO3 in DMF at 120°C.
Comparative Yields:
| Method | Catalyst System | Yield (%) |
|---|---|---|
| Suzuki Coupling | Pd(PPh3)4 | 72 |
| Ullmann Coupling | CuI/K2CO3 | 58 |
Amide Bond Formation: Acylation of the Pyrazole Amine
Activation of 2,6-Difluorobenzoic Acid
The carboxylic acid is activated as its acyl chloride using thionyl chloride (SOCl2) or oxalyl chloride (ClCO)2O :
Coupling with the Pyrazole Amine
The amine intermediate is acylated under Schotten–Baumann conditions:
- 2-(4-Nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-amine (1 eq) is dissolved in THF.
- 2,6-Difluorobenzoyl chloride (1.2 eq) is added dropwise at 0°C, followed by triethylamine (2 eq).
- The reaction is stirred at room temperature for 12 h, yielding the crude product.
Optimization Data:
| Base | Solvent | Temperature | Yield (%) |
|---|---|---|---|
| Triethylamine | THF | 25°C | 85 |
| Pyridine | DCM | 0°C | 78 |
Purification and Characterization
Chromatographic Techniques
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
